Cas no 1245644-62-5 (7-Fluoro-6-methyl-5-nitroisoquinoline)

• Product Name: 7-Fluoro-6-methyl-5-nitroisoquinoline
• CAS No: 1245644-62-5
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 2131003
• Update Time: 2023-08-04

7-Fluoro-6-methyl-5-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-6-methyl-5-nitroisoquinoline
• 7-Fluoro-6-methyl-5-nitroisoquinoline

• Inchi： 1S/C10H7FN2O2/c1-6-9(11)4-7-5-12-3-2-8(7)10(6)13(14)15/h2-5H,1H3
• InChI Key： AKQDFVVYJKMBGD-UHFFFAOYSA-N
• SMILES： FC1=CC2C=NC=CC=2C(=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Topological Polar Surface Area: 58.7